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Compound of Interest

Compound Name:
4-Chloro-3-methoxy-2-methyl-

pyridine hydrochloride

Cat. No.: B8027608

Get Quote

Technical Guide: 4-Chloro-3-methoxy-2-
methylpyridine
Core Intermediate in Pantoprazole Synthesis[1][2]
Executive Summary
4-Chloro-3-methoxy-2-methylpyridine (CAS: 107512-34-5) is the critical electrophilic scaffold

used to construct the pyridine moiety of Pantoprazole Sodium.[1][2] Its synthesis represents

the pivot point in the "Maltol Route," transforming the nucleophilic pyridone core into an

electrophilic species capable of downstream functionalization.

This guide details the optimized synthesis, critical quality attributes (CQAs), and process safety

parameters for this intermediate. It is designed for medicinal chemists and process engineers

requiring a self-validating protocol for high-purity scale-up.
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Property Specification

IUPAC Name 4-Chloro-3-methoxy-2-methylpyridine

CAS Number 107512-34-5

Molecular Formula C₇H₈ClNO

Molecular Weight 157.60 g/mol

Appearance
Colorless to pale yellow liquid (pure) / Brown

liquid (crude)

Boiling Point ~206°C (at 760 mmHg)

Solubility
Soluble in Dichloromethane (DCM), Toluene,

Ethyl Acetate

Key Impurity
3-methoxy-2-methyl-4(1H)-pyridone (Unreacted

starting material)

Synthetic Pathway: The Maltol Route
The industrial standard for synthesizing this intermediate begins with Maltol (3-hydroxy-2-

methyl-4-pyrone), leveraging its pre-existing oxygenation pattern to establish the 3-methoxy

group.[3]

3.1 Synthesis Flowchart
The following diagram illustrates the position of 4-Chloro-3-methoxy-2-methylpyridine within the

broader Pantoprazole synthesis architecture.
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Figure 1: The "Maltol Route" highlighting the critical chlorination step yielding the target

intermediate.[3][4]
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Detailed Experimental Protocol
Objective: Synthesis of 4-Chloro-3-methoxy-2-methylpyridine via Deoxychlorination.

4.1 Reaction Mechanism
The transformation involves the activation of the 4-pyridone carbonyl by Phosphoryl Chloride

(POCl₃), forming a highly reactive chlorophosphonium intermediate. This is followed by

nucleophilic attack by chloride ion and elimination of phosphorodichloridate, restoring

aromaticity.
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Figure 2: Mechanistic flow of the POCl₃ mediated deoxychlorination.

4.2 Step-by-Step Methodology
Note: This protocol assumes a starting scale of 100g of 3-methoxy-2-methyl-4(1H)-pyridone.

Reagents:

3-Methoxy-2-methyl-4(1H)-pyridone (1.0 eq)
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Phosphoryl chloride (POCl₃) (3.0 - 5.0 eq) – Excess serves as solvent.

Sodium Hydroxide (30% aq solution)[5]

Dichloromethane (DCM) or Toluene (Extraction solvent)

Protocol:

Setup: Equip a 1L 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and

a dropping funnel. Ensure the system is under an inert nitrogen atmosphere.

Addition: Charge POCl₃ (excess) into the flask. Cool to 0-5°C.

Feed: Slowly add 3-methoxy-2-methyl-4(1H)-pyridone portion-wise. Caution: Exothermic

reaction.

Reaction: Slowly raise the temperature to 80-90°C (or gentle reflux). Maintain for 4–6 hours.

Checkpoint: Monitor by HPLC or TLC. The disappearance of the pyridone peak indicates

completion.

Distillation: Distill off excess POCl₃ under reduced pressure to minimize waste handling

during the quench.

Quench (Critical Safety Step):

Cool the residue to <10°C.

Slowly pour the residue into crushed ice/water (approx. 500mL) with vigorous stirring. Do

not pour water into the residue.[4]

Neutralization: Adjust pH to 10–11 using 30% NaOH solution. This ensures the pyridine

nitrogen is deprotonated (free base form) for extraction.

Extraction: Extract the aqueous layer with DCM (3 x 200mL).

Workup: Combine organic layers, wash with brine, dry over anhydrous Na₂SO₄, and

concentrate under vacuum.
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Yield: Expected yield is 85–93%. The product is a brown oil that may crystallize upon

standing or cooling.

Process Optimization & Troubleshooting (Self-Validating
Systems)
To ensure "Trustworthiness" in the lab, implement these checks:

Critical Parameter Observation/Risk Corrective Action

POCl₃ Stoichiometry Low conversion if <3.0 eq.

Use >3.0 eq.[3] Excess POCl₃

acts as a solvent and drives

the equilibrium.[3]

Quench Temperature
Violent exotherm;

decomposition.[4]

Keep quench temp <20°C. Use

external ice bath.

pH Adjustment Product loss in aqueous layer.

If pH < 9, the pyridine is

protonated (salt form) and

remains in water. Ensure pH >

10.

Reaction Color
Darkens significantly

(black/tar).

Normal for POCl₃ reactions.

Does not necessarily indicate

failure, but check purity via

HPLC.

Vilsmeier Impurity If DMF is used as catalyst.

Avoid DMF if possible; neat

POCl₃ is sufficient. If used,

wash organic layer thoroughly

with water.

Downstream Application: The N-Oxidation
The immediate next step in Pantoprazole synthesis is the oxidation of the nitrogen.

Reagent: Hydrogen Peroxide (30%) with Phosphotungstic acid catalyst, or m-CPBA.
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Transformation: The 4-Chloro-3-methoxy-2-methylpyridine is converted to 4-Chloro-3-

methoxy-2-methylpyridine N-oxide.[3][4][6][7]

Why? The N-oxide activates the ring further for the subsequent displacement of the 4-chloro

group by methoxide (to form the 3,4-dimethoxy core) and facilitates the eventual

rearrangement to the 2-hydroxymethyl species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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